Cas no 15492-47-4 (Neodymium-thd)

• Product Name: Neodymium-thd
• CAS No: 15492-47-4
• MF: C₃₃H₆₀NdO₆
• MW: 697.065917015076
• MDL: MFCD00015708
• CID: 87556
• PubChem ID: 6008128
• Update Time: 2025-05-23

Neodymium-thd Chemical and Physical Properties

Names and Identifiers

• Neodymium-thd
• Neodymium-dpm~Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)neodymium(III)
• Neodymium 2,2,6,6-Tetramethyl-3,5-heptanedionate
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)neodymium
• ND(TMHD)3
• NEODYMIUM 2,2,6,6-TETRAMETHYL-3-5-HEPTANEDIONATE
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)neodymium(III)
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)neodymium(III),Nd(TMHD)3
• nd(thd)3
• NEODYMIUM TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)
• neodymium(iii) tris(2,2,6,6-tetramethyl-3,5-heptanedionate)
• Tris[TMHD]neodyMiuM
• I12084
• AKOS002375220
• 15492-47-4
• Neodymium,tris(2,2,6,6-tetramethyl-3,5-heptanedionato-ko3,ko5)-,(oc-6-11)-
• MFCD00015708

• MDL： MFCD00015708
• Inchi： 1S/3C11H20O2.Nd/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3;/b3*8-7-;
• InChI Key： WCCMEVRVLBRPNG-LWTKGLMZSA-N
• SMILES： [Nd].O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C

Computed Properties

• Exact Mass: 691.32300
• Monoisotopic Mass: 694.346709
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 693
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 209-212°C
• Boiling Point: 270°C
• Flash Point: 270°C
• PSA: 78.90000
• LogP: 9.03750
• Solubility: Not determined
• Sensitiveness: Hygroscopic

Neodymium-thd Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• TSCA：No
• Safety Term：S22;S24/25
• Risk Phrases：R20/21/22

Additional information on Neodymium-thd

Neodymium-thd: A Comprehensive Overview in the Context of Modern Chemical and Biomedical Research

The compound with the CAS number 15492-47-4, known as Neodymium-thd, represents a fascinating intersection of inorganic chemistry and advanced biomedical applications. This rare earth element derivative has garnered significant attention in recent years due to its unique properties and potential in various scientific domains. Neodymium-thd, characterized by its neodymium (Nd) core and tetrahydrodiphthalic anhydride (thd) ligand, exhibits remarkable luminescent and catalytic capabilities that make it a valuable asset in both academic research and industrial applications.

In the realm of chemical synthesis, Neodymium-thd has been explored for its role as a luminescent marker in fluorescent microscopy. The compound's ability to emit light under specific wavelengths has made it an indispensable tool for visualizing biological processes at the cellular level. Recent studies have demonstrated its efficacy in tracking neural activity, where its high quantum yield and stability under physiological conditions provide unparalleled clarity. This application has been particularly instrumental in neurobiological research, aiding scientists in understanding the intricate dynamics of neural networks.

Beyond its luminescent properties, Neodymium-thd has shown promise as a catalyst in organic transformations. Its unique electronic configuration allows it to facilitate reactions that are otherwise challenging to achieve with conventional catalysts. For instance, researchers have utilized Neodymium-thd to enhance the efficiency of cross-coupling reactions, which are pivotal in constructing complex molecular architectures. These advancements have not only accelerated drug discovery processes but also opened new avenues for materials science, particularly in the development of high-performance polymers.

The compound's versatility extends to its potential applications in energy storage technologies. Neodymium-thd has been investigated as a component in next-generation batteries, where its ability to store and release energy efficiently is highly desirable. By integrating Neodymium-thd into lithium-ion and sodium-ion battery formulations, scientists aim to improve energy density and cycle life, addressing critical challenges in renewable energy storage. This research aligns with global efforts to transition towards sustainable energy solutions.

In the field of environmental science, Neodymium-thd has emerged as a promising agent for water purification. Its chelating properties enable it to bind with heavy metals and organic pollutants, effectively removing them from water sources. This capability is particularly relevant in regions facing water contamination issues, where traditional filtration methods may fall short. The compound's biodegradability further enhances its environmental safety profile, making it an attractive option for large-scale water treatment initiatives.

Neodymium-thd's role in medical imaging cannot be overstated. Its paramagnetic properties make it an excellent contrast agent for magnetic resonance imaging (MRI), providing high-resolution images of internal organs and tissues. Researchers have leveraged this property to develop novel MRI techniques that offer enhanced diagnostic capabilities. For instance, studies have shown that Neodymium-thd-based contrast agents can improve the detection of early-stage tumors, leading to more accurate diagnoses and timely interventions.

The compound's potential extends to therapeutic applications as well. Its ability to generate heat when exposed to specific wavelengths of light has been exploited in photothermal therapy (PTT), a non-invasive treatment modality for cancer. By combining Neodymium-thd with targeted delivery systems, researchers aim to selectively heat cancerous cells while sparing healthy tissue. This approach represents a significant advancement in oncology, offering patients alternative treatment options with reduced side effects.

Recent advancements in nanotechnology have further expanded the applications of Neodymium-thd. By synthesizing nanoparticles of this compound, scientists have created materials with tailored properties for various uses. These nanoparticles exhibit enhanced luminescence and catalytic activity, making them suitable for applications ranging from sensors to drug delivery systems. The precise control over their size and morphology allows for customization based on specific requirements, highlighting the compound's adaptability across different scientific disciplines.

The synthesis of Neodymium-thd presents unique challenges due to its complex structure and reactive nature. However, recent innovations in synthetic methodologies have streamlined its production process, making it more accessible for research purposes. Techniques such as sol-gel synthesis and hydrothermal processing have enabled the creation of high-purity Neodymium-thd with consistent quality. These advancements have democratized access to the compound, fostering further exploration of its potential applications.

In conclusion, Neodymium-thd stands as a testament to the innovative spirit driving modern chemical research. Its multifaceted properties make it a versatile tool across numerous fields, from biomedical imaging to sustainable energy solutions. As scientists continue to uncover new applications for this remarkable compound, its impact on science and technology is poised to grow even further. The ongoing research into Neodymium-thd underscores the importance of interdisciplinary collaboration in harnessing the full potential of rare earth elements like neodymium.